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Compound of Interest

Compound Name: Genite

Cat. No.: B165547

For Research Use Only. Not for diagnostic or therapeutic use.

These notes provide an overview of the handling and safety procedures for Genite (CAS No.
97-16-5), a miticide also known as 2,4-Dichlorophenyl benzenesulfonate. The information is
intended for researchers, scientists, and drug development professionals working with this

compound in a laboratory setting.

Chemical and Physical Properties

Genite is an organochlorine pesticide. Its chemical and physical properties are summarized in
the table below.
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Property Value Reference

) 2,4-Dichlorophenyl
Chemical Name
benzenesulfonate

CAS Number 97-16-5

Molecular Formula C12HsCl203S

Molecular Weight 303.16 g/mol

Appearance Yellow-brown waxy solid [1]
Odor Slight phenol odor [1]
Melting Point 45-47 °C

Boiling Point 435.2 °C at 760 mmHg

Practically insoluble in water;
Solubility soluble in most organic [1]

solvents.

Stable under heat and in acidic
Stability and neutral media. Hydrolyzes  [1]
in the presence of alkali.

Vapor Pressure 3.97 x 1077 mm Hg

Mechanism of Action and Research Applications

Genite primarily functions as a stomach poison with some contact-killing effect against mites.
[1] It has been used in agriculture to control mites on crops like cotton and fruit trees. In a
research context, it can serve as a model substance for studying the properties and biological
effects of organosulfur compounds and sulfonates.

Note on Signaling Pathways: The specific molecular signaling pathways and detailed
biochemical mechanisms of action of Genite in both target (mites) and non-target organisms
are not extensively documented in publicly available scientific literature. Therefore, a detailed
signaling pathway diagram cannot be provided at this time. Further research is required to
elucidate its precise molecular targets and downstream effects.
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Safety and Handling

3.1. Hazard Identification Genite is harmful if swallowed and may cause irritation to the skin
and eyes upon contact. It is classified as moderately toxic.

3.2. Personal Protective Equipment (PPE)

o Gloves: Wear impervious chemical-resistant gloves.

o Eye Protection: Use safety glasses with side shields or goggles.
e Lab Coat: A standard laboratory coat should be worn.

* Respiratory Protection: If working with powders or aerosols, or in a poorly ventilated area,
use a NIOSH-approved respirator.

3.3. Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

3.4. Storage

Store in a cool, dry, and well-ventilated area.

Keep containers tightly sealed.

Store away from incompatible materials such as strong oxidizing agents and alkalis.

Keep away from heat, sparks, and open flames.

3.5. First Aid Measures
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« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

 If on Skin: Remove contaminated clothing. Wash the affected area with soap and water. If
irritation persists, seek medical attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. Seek medical attention if irritation persists.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

3.6. Spills and Disposal

e Spills: In case of a spill, wear appropriate PPE. For solid spills, avoid generating dust.
Carefully sweep or scoop up the material and place it in a sealed container for disposal. For
liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the chemical to enter drains or waterways.

Toxicological Data

The following table summarizes the available toxicological data for Genite.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b165547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

. Route of
Data Type Species . . Value Reference
Administration
1400 + 420
Acute Oral LD50  Rat (male) Oral
mg/kg
1900 £ 240
Acute Oral LD50  Rat (female) Oral
mg/kg
Acute Dermal )
Rabbit Dermal > 940 mg/kg
LD50
Mutagenicity ) ]
- In vitro Not mutagenic

(Ames Test)

Carcinogenicity

No evidence of
carcinogenicity in

animal studies.

Experimental Protocols

5.1. Protocol: Preparation of a Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Genite in an organic

solvent.

Materials:

e Genite (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Analytical balance

e Spatula

o Volumetric flask (appropriate size)

e Pipettes
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e \ortex mixer

e Fume hood

Procedure:

Calculate the required mass of Genite to prepare the desired volume of a 10 mM solution
(Molecular Weight = 303.16 g/mol ).

o Mass (g) = 0.010 mol/L * 303.16 g/mol * Volume (L)

 In a chemical fume hood, weigh the calculated amount of Genite using an analytical
balance.

» Transfer the weighed Genite to a volumetric flask.

e Add a small amount of DMSO to the flask to dissolve the solid.

» Vortex the solution until the Genite is completely dissolved.

o Add DMSO to the flask up to the final desired volume.

o Cap the flask and invert several times to ensure a homogenous solution.

» Store the stock solution at -20°C in a tightly sealed container, protected from light.
5.2. Protocol: General In Vitro Cell Viability Assay (Example)

This protocol provides a general workflow for assessing the cytotoxicity of Genite on a
mammalian cell line using a commercially available MTT or similar viability assay.

Materials:
o Mammalian cell line of interest (e.g., HelLa, HepG2)
o Complete cell culture medium

o 96-well cell culture plates
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Genite stock solution (e.g., 10 mM in DMSO)
Phosphate-buffered saline (PBS)

MTT reagent (or other viability assay reagent)
Solubilization solution (if required by the assay)
Microplate reader

Procedure:

Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to
adhere overnight in a CO:z incubator.

Compound Treatment: Prepare serial dilutions of the Genite stock solution in complete cell
culture medium to achieve the desired final concentrations. Include a vehicle control
(medium with the same concentration of DMSO as the highest Genite concentration).

Remove the old medium from the cells and add the medium containing the different
concentrations of Genite.

Incubation: Incubate the cells with Genite for a specified period (e.g., 24, 48, or 72 hours) in
a COz incubator.

Viability Assay: Following the incubation period, perform the cell viability assay according to
the manufacturer's instructions. This typically involves adding the MTT reagent to each well
and incubating for a few hours, followed by the addition of a solubilization solution.

Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate
reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
vehicle control. Plot the results to determine the ICso value (the concentration of Genite that
inhibits 50% of cell growth).

Diagrams
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Caption: General experimental workflow for preparing a Genite stock solution and performing

an in vitro cytotoxicity assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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with-genite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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